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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197

This guide provides troubleshooting information and frequently asked questions for
researchers, scientists, and drug development professionals experiencing issues with NW16
flanges in their vacuum systems.

Troubleshooting Guide

Q1: My vacuum system is not reaching the desired pressure, and | suspect a leak at an NW16
flange connection. How do | confirm the leak?

Al: A systematic approach is crucial to confirm a leak at an NW16 flange.
Experimental Protocol: Leak Detection

» Visual Inspection: Carefully inspect the flange connection for any visible signs of damage,
such as scratches, dents, or contamination on the flange faces. Ensure the clamp is seated
correctly and tightened evenly.

o Cleaning: Vent the system and disassemble the connection. Clean the flange sealing
surfaces and the O-ring with a lint-free cloth and a suitable solvent, like isopropy! alcohol, to
remove any grease, particulates, or residues.

» Component Inspection:

o Flange Face: Examine the sealing surface for any imperfections. Scratches or dents can
create leak paths[1].
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o O-ring: Check the O-ring for signs of compression set (permanent deformation), cracks,
cuts, or chemical degradation. O-rings that feel hard or are no longer pliable should be
replaced.

e Reassembly: Reassemble the connection with a new or verified-good O-ring. Ensure the
centering ring is correctly positioned. Hand-tighten the wing nut clamp until it is snug. Over-
tightening can damage the O-ring and the flange.

e Leak Testing:

o Bubble Test: For a rough check, you can apply a soap and water solution to the flange
joint while the system is at a slight positive pressure. The formation of bubbles will indicate
a leak][2].

o Helium Leak Detection: For high vacuum systems, a helium leak detector is the most
reliable method. Spray a small amount of helium around the flange connection and
monitor the detector for a signal.

Q2: I've found a scratch on the sealing surface of my NW16 flange. Can it be repaired, or do |
need to replace it?

A2: The possibility of repair depends on the severity of the damage. Minor scratches can often
be repaired, while deeper gouges may necessitate flange replacement.

Experimental Protocol: Flange Surface Repair
e Assess the Damage:

o Minor Scratches: Scratches that are barely visible and cannot be felt with a fingernail are
often considered minor.

o Major Scratches/Gouges: Deeper scratches, dents, or pitting that are easily visible and
can be felt are considered major damage.

e Repairing Minor Scratches:

o For minor scratches on stainless steel flanges, you can attempt to polish the surface.
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o Start with a fine-grit abrasive paper (e.g., 600 grit) and gently sand the affected area in a
circular motion to avoid creating new leak paths across the sealing surface[3].

o Progress to a finer grit (e.g., 1200 grit or higher) to achieve a smooth finish.

o Thoroughly clean the flange with a solvent to remove all abrasive particles before
reassembly.

o Addressing Major Damage:

o For more significant damage, resurfacing by a qualified machinist is often required to
restore the necessary surface finish[3].

o In critical applications or when machining is not feasible, the flange or the entire
component should be replaced.

Frequently Asked Questions (FAQSs)
Q: What are the most common causes of NW16 flange damage?
A: The most common causes include:

» Improper Handling: Dropping or stacking flanges without protective covers can lead to
scratches and dents[1].

« Incorrect Cleaning Techniques: Using sharp or abrasive tools like screwdrivers or scrapers to
remove old gaskets can damage the sealing surface[4][5].

o Over-tightening: Excessive force on the clamp can deform the flange and damage the O-
ring.

e Misalignment: Improper alignment of the flanges can cause uneven compression of the O-
ring, leading to leaks[1].

» Corrosion: Exposure to corrosive chemicals can degrade the flange material[1].

Q: How often should | replace the O-rings in my NW16 flange connections?
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A: There is no fixed replacement schedule. O-rings should be inspected every time a
connection is disassembled. Replace them if you observe any signs of wear, such as
hardening, cracking, flattening (compression set), or swelling. It is good practice to use a new
O-ring for each assembly in critical high-vacuum applications.

Q: Is it acceptable to use vacuum grease on the O-rings?

A: While vacuum grease can sometimes help seal minor scratches, it should be used sparingly,
if at all. Grease can trap contaminants, outgas in high-vacuum environments, and make
subsequent cleaning more difficult. For clean, undamaged flanges, grease is generally not
necessary for achieving a good seal[6].

Q: What is the proper procedure for tightening an NW16 clamp?

A: NW16 clamps are designed to be hand-tightened. Tighten the wing nut until it is firm. The
design of the centering ring and clamp prevents over-compression of the O-ring under normal
hand-tightening conditions. Using tools to tighten the clamp can lead to damage.

Data Presentation

Table 1: NW/KF Flange Sealing Specifications and Recommendations
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Parameter

Specification/Recommend
ation

Significance

Typical Vacuum Range

Atmosphere down to ~10-8

Torr

Demonstrates the capability of
KF/NW flanges for high

vacuum applications[7][8].

Standard Leak Rate

< 1x107° std cc/sec of Helium
(with FKM O-ring)

A baseline for a healthy seal;
higher rates indicate a

problem[7].

O-ring Compression

30% to 50%

Optimal compression for a
reliable seal without damaging
the O-ring[6].

Surface Finish (Smooth)

Ra 3.2 to 6.3 micrometers (125

- 250 microinches)

Required for proper seating of
metal-faced gaskets, though
less common for NW16[2][9]
[10].

Surface Finish (Stock)

Ra 6.3 to 12.5 micrometers
(250 - 500 microinches)

A rougher finish suitable for
soft elastomeric O-rings to

create a good seal[9].

Mandatory Visualization
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Caption: Troubleshooting workflow for a suspected NW16 flange leak.
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Caption: Cause and effect diagram for NW16 flange damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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